Cas no 855235-50-6 (1-(Oxan-4-yl)propan-1-one)

• Product Name: 1-(Oxan-4-yl)propan-1-one
• CAS No: 855235-50-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2182080
• Update Time: 2023-08-05

1-(Oxan-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-pyran-4-yl)-propan-1-one
• 1-(oxan-4-yl)propan-1-one
• 1-(Tetrahydro-2H-pyran-4-yl)propan-1-one
• NSC403375
• 4-propionyltetrahydropyran
• JTOHKFHWPJJISH-UHFFFAOYSA-N
• 9536AH
• NE60237
• Z1278583561
• 1-(Oxan-4-yl)propan-1-one

• Inchi： 1S/C8H14O2/c1-2-8(9)7-3-5-10-6-4-7/h7H,2-6H2,1H3
• InChI Key： JTOHKFHWPJJISH-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC)=O)CC1

Computed Properties

• Exact Mass: 142.099
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.978
• Boiling Point: 216.7°C at 760 mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.442
• PSA: 26.30000
• LogP: 1.78220